6-tert-Butyl-4-chlorothieno[3,2-d]pyrimidine

• IUPAC Name: 6-tert-butyl-4-chlorothieno[3,2-d]pyrimidine
• InChI: InChI=1S/C10H11ClN2S/c1-10(2,3)7-4-6-8(14-7)9(11)13-5-12-6/h4-5H,1-3H3
• InChI Key: HRULXTDXJYTJPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(S1)C(=NC=N2)Cl
• Molecular Formula: C10H11ClN2S
• DSSTOX Substance ID: DTXSID40373801
• Molecular Weight: 226.73 g/mol
• CAS RN: 439693-52-4

Description

6-tert-Butyl-4-chlorothieno[3,2-d]pyrimidine (6-tBCTP) is a heterocyclic compound that is commonly used as a synthetic intermediate in a variety of pharmaceuticals and agrochemicals. 6-tBCTP is a highly versatile molecule and has been used in the synthesis of a range of drugs and agrochemicals, such as anti-inflammatory agents, antifungal agents, and insecticides. 6-tBCTP is also used in the synthesis of a variety of other compounds, such as vitamins, hormones, and food additives. 6-tBCTP has recently been investigated for its potential applications in a variety of scientific research fields.

Scientific Research Applications

1. As Histamine H4 Receptor Ligands

Research led by Altenbach et al. (2008) identified a series of 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R). This study optimized the potency of these compounds, leading to the development of potent in vitro agents with potential anti-inflammatory and antinociceptive activities in animal models. Although the specific compound 6-tert-Butyl-4-chlorothieno[3,2-d]pyrimidine was not directly studied, this research highlights the importance of similar pyrimidine structures in developing H4R antagonists (Altenbach et al., 2008).

2. In the Synthesis of Derivatives for Biological Activities

Zinchenko et al. (2018) explored the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, leading to derivatives with potential biological activities. The research resulted in previously unknown derivatives of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine, showing the versatility of pyrimidine structures in synthesizing biologically active compounds (Zinchenko et al., 2018).

3. In Antifungal Applications

Konno et al. (1989) synthesized a series of 4-chlorothieno[2,3-d]pyrimidines, which were evaluated for their antifungal activity against various pathogens. This study demonstrates the potential of 4-chlorothieno[2,3-d]pyrimidine derivatives in developing new antifungal agents (Konno et al., 1989).

4. For Microwave-Assisted Synthesis and Antibacterial Activity

Prasad and Kishore (2007) developed a microwave-assisted, solvent-free synthesis method for 6-substituted pyrimido[1,2-c] tetrahydrobenzo[b]thieno[3,2-e]pyrimidines. The final compounds showed antibacterial activity comparable to standard agents, indicating the potential of such derivatives in antibacterial applications (Prasad & Kishore, 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H320, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P280, P301, P302, P305, P312, P338, P351, P352, advising to avoid breathing dust/fume/gas/mist/vapors/spray, wear protective gloves/protective clothing/eye protection/face protection, IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, IF ON SKIN: Wash with plenty of soap and water, IF IN EYES: Rinse cautiously with water for several minutes.

Synthesis routes and methods

Procedure details

6-tert-Butyl-thieno[3,2-d]pyrimidin-4-ol (500 mg, 2.40 mmol, 1 eq.) and phosphorous oxychloride (4.48 mL, 48.0 mmol, 20 eq.) were refluxed under nitrogen for 1.5 hours. Stripped 3× from methylene chloride then dissolved in methylene chloride and rinsed 3× with saturated NaHCO3, 1× with brine. Dried and stripped in vacuo to give 250 mg of amber solids as product. LCMS detects (M+H)+=227.